Cas no 22812-91-5 (Ethanol,2-(pentylthio)-)
Ethanol,2-(pentylthio)- structure
Product Name:Ethanol,2-(pentylthio)-
CAS No:22812-91-5
MF:C7H16OS
MW:148.266341209412
CID:286036
PubChem ID:256808
Update Time:2025-04-19
Ethanol,2-(pentylthio)- Chemical and Physical Properties
Names and Identifiers
-
- Ethanol,2-(pentylthio)-
- 2-pentylsulfanylethanol
- 2-pentylsulfanyl-ethanol
- 2-Pentylthioethanol
- 2-(PENTYLSULFANYL)-1-ETHANOL
- 2-(Pentylthio)ethan-1-ol
- 22812-91-5
- DTXSID60945488
- FT-0612599
- NSC84164
- MFCD00014043
- SCHEMBL1148304
- CS-0336330
- 2-n-pentylthio-ethanol
- 2-(Pentylsulfanyl)ethan-1-ol
- NSC-84164
- AKOS005593633
- 2-HYDROXYETHYL N-PENTYL SULFIDE
- 26901-96-2
- AMYL 2-HYDROXYETHYL SULFIDE
- 2-Hydroxyethyl N-Amyl Sulfide
- 2-(n-Pentylthio)ethanol
- (+)-DI-TERT-BUTYLL-TARTRATE
- GMCYCIFSAJJFSY-UHFFFAOYSA-N
-
- MDL: MFCD00014043
- Inchi: 1S/C7H16OS/c1-2-3-4-6-9-7-5-8/h8H,2-7H2,1H3
- InChI Key: GMCYCIFSAJJFSY-UHFFFAOYSA-N
- SMILES: S(CCO)CCCCC
Computed Properties
- Exact Mass: 148.09200
- Monoisotopic Mass: 148.09218630g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 6
- Complexity: 48.2
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 45.5Ų
Experimental Properties
- PSA: 45.53000
- LogP: 1.90210
Ethanol,2-(pentylthio)- Customs Data
- HS CODE:2930909090
- Customs Data:
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
Ethanol,2-(pentylthio)- Related Literature
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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